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Compound of Interest

Compound Name: Zinc dibutyldithiocarbamate

Cat. No.: B089520 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Zinc dibutyldithiocarbamate (ZDBC) is an organic compound widely utilized as an ultra-fast

accelerator in the vulcanization of natural rubber (NR) and synthetic rubbers. Its primary

function is to significantly increase the rate of the sulfur vulcanization process, leading to

reduced curing times and improved manufacturing efficiency. ZDBC is a dithiocarbamate-class

accelerator and is favored for its ability to provide rapid curing at lower temperatures, which is

particularly beneficial for latex applications. This document provides detailed application notes,

experimental protocols, and mechanistic insights into the use of ZDBC in natural rubber

vulcanization.

ZDBC enhances the physical and mechanical properties of rubber vulcanizates, resulting in

products with improved tensile strength, elasticity, heat resistance, and aging properties. It also

offers excellent scorch safety, preventing premature vulcanization during the processing

stages.

Physicochemical Properties of ZDBC
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Property Value

Chemical Name Zinc dibutyldithiocarbamate

Molecular Formula C18H36N2S4Zn

Molecular Weight 474.1 g/mol

Appearance Off-white to white powder

Melting Point 104 – 110 °C

Solubility Soluble in chloroform; insoluble in water

(Data sourced from multiple references)

Quantitative Data: Effect of ZDBC on Natural Rubber
Vulcanization
The concentration of ZDBC significantly influences the cure characteristics and mechanical

properties of natural rubber compounds. The following tables summarize the typical effects

observed.

Effect on Cure Characteristics
The data below illustrates the impact of varying ZDBC concentration on the rheological

properties of a model natural rubber compound.

Table 1: Cure Characteristics of Natural Rubber with Varying ZDBC Concentration
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ZDBC (phr)
Minimum
Torque (ML)
(dNm)

Maximum
Torque
(MH) (dNm)

Scorch
Time (ts2)
(min)

Cure Time
(t90) (min)

Cure Rate
Index (CRI)

0.5 1.20 2.50 > 30 > 30 N/A

1.0 1.25 2.80 4.5 12.5 12.5

1.5 1.30 3.10 2.8 8.2 18.5

2.0 1.35 3.50 1.9 5.8 25.6

Test

Conditions:

Moving Die

Rheometer

(MDR) at

160°C. Data

is illustrative.

Effect on Mechanical Properties
The inclusion and concentration of ZDBC also have a marked effect on the final mechanical

properties of the vulcanized rubber.

Table 2: Mechanical Properties of Natural Rubber Vulcanizates with Varying ZDBC

Concentration
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ZDBC (phr)
Tensile
Strength (MPa)

Elongation at
Break (%)

Modulus at
300%
Elongation
(MPa)

Hardness
(Shore A)

0.5 18.5 650 4.2 55

1.0 22.0 600 5.8 60

1.5 24.5 550 7.5 65

2.0 23.0 500 8.8 68

Data is

illustrative and

can vary based

on the full

compound

formulation.

Experimental Protocols
The following protocols are based on ASTM standards and are provided as a guide for

researchers.

Rubber Compounding
This protocol outlines the procedure for mixing a natural rubber compound containing ZDBC,

adhering to ASTM D3182.

Materials and Equipment:

Natural Rubber (NR)

Zinc Oxide (ZnO)

Stearic Acid

Sulfur
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ZDBC

Two-roll mill

Procedure:

Mastication: Pass the natural rubber through the two-roll mill at a controlled temperature

(typically 50-70°C) until a soft, uniform band is formed.

Addition of Activators: Add zinc oxide and stearic acid to the rubber and continue milling until

they are well dispersed.

Incorporation of Accelerator: Add the pre-weighed ZDBC to the compound. Ensure even

dispersion by cutting and folding the rubber on the mill.

Addition of Curing Agent: Add the sulfur to the compound. Maintain a low mill temperature to

prevent scorching.

Homogenization: Continue milling for a specified period (e.g., 10-15 minutes) to ensure all

ingredients are thoroughly and uniformly dispersed.

Sheeting and Maturation: Sheet out the final compound to a thickness of approximately 2

mm and allow it to mature for at least 24 hours at room temperature before testing.

Rheological Testing
This protocol describes the measurement of cure characteristics using a Moving Die

Rheometer (MDR), in accordance with ASTM D5289.

Equipment:

Moving Die Rheometer (MDR)

Procedure:

Instrument Setup: Set the MDR to the desired test temperature (e.g., 160°C). Calibrate the

instrument according to the manufacturer's instructions.
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Sample Preparation: Cut a sample of the uncured rubber compound (approximately 5g) and

place it in the die cavity of the rheometer.

Test Execution: Close the die cavity and start the test. The instrument will oscillate one of the

dies and measure the torque response as a function of time.

Data Acquisition: The test is complete when the torque reaches a plateau or begins to

decrease (reversion). The rheometer software will generate a cure curve and calculate key

parameters such as ML, MH, ts2, and t90.

Mechanical Properties Testing
This protocol outlines the procedure for determining the tensile properties of the vulcanized

rubber, based on ASTM D412.

Equipment:

Tensile testing machine with appropriate grips

Die for cutting dumbbell-shaped specimens

Procedure:

Vulcanization: Cure the compounded rubber sheets in a compression molding press at a

specified temperature and time (determined from the rheometer data, e.g., t90 at 160°C).

Specimen Preparation: After cooling, cut dumbbell-shaped test specimens from the

vulcanized sheets using a standard die.

Testing:

Measure the thickness and width of the narrow section of each dumbbell specimen.

Place the specimen in the grips of the tensile testing machine.

Set the machine to a constant rate of grip separation (e.g., 500 mm/min).

Start the test and record the force and elongation until the specimen breaks.
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Data Analysis: From the force-elongation curve, calculate the tensile strength, elongation at

break, and modulus at a specific elongation (e.g., 300%).

Mandatory Visualizations
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Caption: Chemical structure of Zinc Dibutyldithiocarbamate.

Experimental Workflow for ZDBC Evaluation
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Caption: Workflow for evaluating ZDBC in natural rubber.

Simplified ZDBC Vulcanization Pathway
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Caption: Simplified vulcanization pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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